Cas no 2225146-21-2 (5,5-difluorooxepan-4-amine hydrochloride)

• Product Name: 5,5-difluorooxepan-4-amine hydrochloride
• CAS No: 2225146-21-2
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 5411555
• PubChem ID: 136576039
• Update Time: 2025-10-28

5,5-difluorooxepan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-difluorooxepan-4-amine hydrochloride

• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)2-4-10-3-1-5(6)9;/h5H,1-4,9H2;1H
• InChI Key： VXWGRKGYWZFVGN-UHFFFAOYSA-N
• SMILES： FC1(CCOCCC1N)F.Cl

Additional information on 5,5-difluorooxepan-4-amine hydrochloride

Introduction to 5,5-difluorooxepan-4-amine hydrochloride (CAS No. 2225146-21-2)

5,5-difluorooxepan-4-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2225146-21-2, is a fluorinated oxepane derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their unique structural and functional properties. The presence of fluorine atoms in the molecule enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

The structure of 5,5-difluorooxepan-4-amine hydrochloride features a cycloalkane ring with two fluorine substituents at the 5-position and an amine group at the 4-position, which is further salted as hydrochloride. This configuration imparts distinct electronic and steric properties, enabling interactions with biological targets that are not achievable with non-fluorinated analogs. The compound’s solubility in both polar and non-polar solvents also facilitates its use in a wide range of experimental conditions.

In recent years, the pharmaceutical industry has increasingly focused on developing novel fluorinated compounds due to their improved pharmacokinetic profiles. Fluorinated amine derivatives, such as 5,5-difluorooxepan-4-amine hydrochloride, have shown promise in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that fluorine substitution can enhance the binding affinity of small molecules to proteins by increasing lipophilicity and reducing metabolic degradation.

One of the most compelling aspects of 5,5-difluorooxepan-4-amine hydrochloride is its versatility in medicinal chemistry. Researchers have leveraged this compound as a building block for synthesizing more complex molecules with tailored biological activities. The oxepane ring provides a rigid framework that can be modified at various positions to fine-tune pharmacological properties. Additionally, the amine group serves as a reactive site for further functionalization, allowing for the creation of peptidomimetics or other bioactive agents.

Recent advancements in computational chemistry have further enhanced the utility of 5,5-difluorooxepan-4-amine hydrochloride. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in target proteins, offering insights into its mechanism of action. These insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects. Moreover, the use of high-throughput screening techniques has enabled researchers to rapidly identify derivatives of 5,5-difluorooxepan-4-amine hydrochloride with enhanced biological activity.

The synthesis of 5,5-difluorooxepan-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the oxepane ring necessitates specialized methodologies to ensure high yield and purity. Techniques such as nucleophilic substitution and metal-catalyzed cross-coupling reactions are commonly employed in these processes. The final product is typically isolated via crystallization or chromatography and characterized using spectroscopic methods like NMR and mass spectrometry.

In clinical research, 5,5-difluorooxepan-4-amine hydrochloride has been investigated for its potential therapeutic applications in various diseases. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating immune responses. The ability of fluorinated amines to interact with cytokine receptors and signaling pathways makes them attractive candidates for treating chronic inflammatory disorders. Additionally, the compound’s structural features may make it useful in developing treatments for neurological disorders where precise receptor targeting is essential.

The safety profile of 5,5-difluorooxepan-4-amine hydrochloride is another critical consideration in its development as a pharmaceutical agent. While early studies indicate that it is well-tolerated at moderate doses, further research is needed to assess its long-term effects. Toxicological studies are being conducted to evaluate potential hepatotoxicity or nephrotoxicity associated with chronic exposure. These studies are essential for ensuring that any future drug candidates derived from this compound are safe for human use.

The role of CAS No. 2225146-21-2 in academic research cannot be overstated. This compound serves as a valuable tool for scientists studying the effects of fluorine substitution on molecular behavior. By comparing 5,5-difluorooxepan-4-amine hydrochloride with its non-fluorinated counterparts, researchers can gain deeper insights into the role of fluorine in drug design. Such knowledge is crucial for developing more effective drugs with improved pharmacological profiles.

Looking ahead, the future prospects for 5,5-difluorooxepan-4-amine hydrochloride appear promising. As computational methods improve and synthetic techniques become more efficient, the accessibility of this compound will likely increase. This accessibility will accelerate drug discovery efforts across multiple therapeutic areas. Furthermore, collaborations between academia and industry will be essential for translating laboratory findings into clinical applications.

In conclusion, 5 , 5 - dif luoro ox ep an - 4 - am ine hy dro ch lor ide ( C A S N o . 2 2 2 51 46 - 2 1 - 2 ) " represents a significant advance in pharma ceutical research . Its unique structural features , combined with promising preclinical data , make it a compelling candidate for further development . As our understanding of fluorinated compounds grows , so too will their impact on medicine and biotechnology . p >